Cas no 858002-80-9 (2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride)

• Product Name: 2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride
• CAS No: 858002-80-9
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• MDL: MFCD31923260
• CID: 4657519
• Update Time: 2025-09-28

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride
• 2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride
• 2-Amino-3-hydroxy-2-phenylpropanoic acid;hydrochloride
• 2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride

• MDL： MFCD31923260
• Inchi： 1S/C9H11NO3.ClH/c10-9(6-11,8(12)13)7-4-2-1-3-5-7;/h1-5,11H,6,10H2,(H,12,13);1H
• InChI Key： WXKYPNKTQHFPOX-UHFFFAOYSA-N
• SMILES： Cl.OCC(C(=O)O)(C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride (CAS No 858002-80-9): A Comprehensive Overview

Introduction to 2-Amino-3-Hydroxy-2-Phenylpropanoic Acid Hydrochloride

2-Amino-3-hydroxy-2-phenylpropanoic acid hydrochloride, a compound with the CAS registry number 858002-80-9, is a biologically active molecule that has garnered significant attention in the fields of pharmacology, biochemistry, and medicinal chemistry. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a phenyl group attached to a propanoic acid backbone. The presence of these functional groups contributes to its diverse chemical and biological properties.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of 2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride in various applications. Its ability to interact with biological systems has made it a subject of interest for drug discovery programs targeting neurodegenerative diseases, inflammation, and oxidative stress-related conditions.

Chemical Structure and Properties

The molecular structure of 2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride is defined by its amino (NH₂), hydroxyl (OH), and phenyl (C₆H₅) groups. These groups are strategically positioned on the propanoic acid backbone, creating a molecule with significant stereochemical complexity. The compound exists as a hydrochloride salt, which enhances its solubility in aqueous solutions and facilitates its use in various biochemical assays.

The compound's molecular formula is C₁₀H₁₁NO₃·HCl, with a molecular weight of approximately 215.66 g/mol. Its physical properties include a melting point of around 175°C and a density of 1.4 g/cm³. These characteristics make it suitable for use in both laboratory settings and potential therapeutic applications.

Synthesis and Purification

The synthesis of 2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the condensation of aromatic aldehydes with amino acids, followed by oxidation or reduction steps to introduce the necessary functional groups.

Purification techniques such as column chromatography and recrystallization are employed to ensure high purity levels. The compound's stability under various storage conditions has been thoroughly investigated, ensuring its reliability for long-term research studies.

Biological Activity and Applications

Recent studies have highlighted the potential of 2-amino-3-hydroxy-2-phenylpropanoic acid hydrochloride as a neuroprotective agent. Research conducted at leading institutions has demonstrated its ability to mitigate oxidative stress and reduce inflammation in neuronal cells. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-amino-3-hydroxy...